2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 2-(2-propan-2-yl-1,2,4-triazol-3-yl)ethanol
• InChI: InChI=1S/C7H13N3O/c1-6(2)10-7(3-4-11)8-5-9-10/h5-6,11H,3-4H2,1-2H3
• InChI Key: CATWHYJGVVBGFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NC=N1)CCO

Description

2-[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol ( 1489689-46-4) is a high-purity chemical compound supplied for research and development purposes. This organic building block features a 1,2,4-triazole heterocyclic system, a scaffold widely recognized in medicinal and agricultural chemistry for its diverse biological properties . The 1,2,4-triazole core is a privileged structure in drug discovery, known to be a key pharmacophore in several clinically used agents. This includes antifungal drugs such as fluconazole and itraconazole, which act by inhibiting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase, disrupting ergosterol biosynthesis . Furthermore, triazole-based compounds have demonstrated significant antiviral activity and are investigated as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV-1, showing potential against drug-resistant mutant strains . The propan-2-yl (isopropyl) and ethanol functional groups on the triazole ring make this compound a versatile intermediate for further chemical modifications and structure-activity relationship (SAR) studies. With a molecular formula of C 7 H 13 N 3 O and a molecular weight of 155.20 g/mol, this compound is ideal for use in organic synthesis, pharmaceutical research, and as a building block for developing novel molecules with potential biological activities. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthesis via Substituted 1,2,4-Triazole Derivatives (Research Literature)

Research on substituted 1,2,4-triazoles as bioactive molecules describes synthetic routes involving:

• Preparation of substituted hydrazides.
• Cyclization with isothiocyanates or related reagents to form the triazole ring.
• Functionalization of the triazole at N1 and C5 positions by alkylation or acylation.

For example, substituted ethyl acetate derivatives react with hydrazine monohydrate to form acyl hydrazides, which then condense with substituted isothiocyanates to yield 1,2,4-triazole derivatives. Subsequent reaction with chloro-N-aryl acetamides in the presence of bases like potassium carbonate in DMF affords final substituted triazoles.

Step	Reagents/Conditions	Outcome
1	Substituted ethyl acetate + hydrazine monohydrate	Formation of acyl hydrazide
2	Acyl hydrazide + substituted isothiocyanate + base	Cyclization to substituted 1,2,4-triazole
3	1,2,4-triazole + chloro-N-aryl acetamide + base	Alkylation/acylation at N1 or C5 position

Research Results and Analysis

Reaction Yields and Conditions

• The nucleophilic ring-opening of oxiranes with triazoles typically proceeds with moderate to good yields (50–85%), depending on the substituents and reaction conditions.
• Oxidation steps using Jones reagent or DMSO-based methods yield the corresponding ketones in yields ranging from 60–90%.
• Cyclization and condensation reactions under acidic or basic catalysis show yields between 60–80%.

Structure-Activity Relationship (SAR) Insights

• The presence of hydrophobic substituents such as isopropyl groups on the triazole nitrogen enhances binding affinity in biological assays targeting protein-protein interactions.
• The ethan-1-ol side chain contributes to solubility and potential hydrogen bonding interactions.
• Modifications at the 5-position of the triazole ring (where the ethan-1-ol is attached) influence the compound's reactivity and biological activity.

Summary Table of Preparation Methods

Method	Key Steps	Reagents/Conditions	Yield Range	Notes
Oxirane ring-opening	2-aryl oxirane + 1,2,4-triazole + base	NaOMe, K2CO3, DMSO, THF, 0°C to RT	50–85%	Versatile for various aryl substituents
Oxidation of ethanol	Jones reagent or DMSO oxidation	Jones reagent, DMSO, H2O2, KHSO5	60–90%	Converts ethanol to ketone intermediate
Condensation reactions	Acid-catalyzed condensation with diols	Acid catalyst (H+), 1,2-diols	60–80%	Forms more complex triazole derivatives
Hydrazide cyclization	Ethyl acetate derivatives + hydrazine + isothiocyanates	Ethanol, base (NaOAc), reflux	Moderate	Allows introduction of various substituents

Chemical Reactions Analysis

Types of Reactions

2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The triazole ring can undergo reduction reactions to form dihydrotriazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophilic substitution reactions often involve bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dihydrotriazole derivatives.

Substitution: Formation of various substituted triazole derivatives.

Scientific Research Applications

2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex triazole derivatives.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in the development of new pharmaceuticals, particularly as antifungal and anticancer agents.

Industry: Utilized in the production of agricultural fungicides and other agrochemicals.

Mechanism of Action

The mechanism of action of 2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol involves its interaction with specific molecular targets. In the case of its antifungal activity, the compound inhibits the synthesis of ergosterol, an essential component of fungal cell membranes. This disruption leads to increased membrane permeability and ultimately cell death . The compound may also interact with other enzymes and proteins, affecting various biological pathways.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below highlights key structural and physicochemical differences between the target compound and selected analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Functional Group	Notable Properties/Applications
Target: 2-[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol	C₈H₁₃N₃O	183.21 g/mol	Propan-2-yl (N1), ethanol (C5)	Alcohol	Potential antifungal/antimicrobial
Triazamate (Ethyl [[1-[(Dimethylamino)carbonyl]-3-(tert-butyl)-1H-1,2,4-triazol-5-yl]thio]acetate)	C₁₃H₂₁N₅O₃S	327.40 g/mol	tert-butyl (C3), thioacetate (C5)	Thioether, ester	Insecticide (acetylcholinesterase inhibition)
2-[1-Methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid	C₈H₁₃N₃O₂	199.21 g/mol	Methyl (N1), propan-2-yl (C3)	Carboxylic acid	Higher hydrophilicity (logP ~1.5)
[1-(2,2-Difluoroethyl)-1H-1,2,4-triazol-5-yl]methanol	C₅H₇F₂N₃O	163.13 g/mol	Difluoroethyl (N1), methanol (C5)	Alcohol	Fluorinated scaffold for drug discovery
1-(4-Fluorophenyl)-2-((4-ethyl-5-(((3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl)thio)methyl)-4H-1,2,4-triazol-3-yl)thio)ethanone	C₁₉H₁₆FN₇OS₂	441.50 g/mol	Pyridinyl, thioether, ketone	Thioether, ketone	Antimicrobial (MIC: 31.25 µg/mL vs. P. aeruginosa)
N-[3-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide	C₁₅H₂₄N₈O	332.40 g/mol	Propan-2-yl (C3), tetrazole	Amide	Agrochemical candidate (pesticide)

Key Observations:

• Functional Groups: The ethanol group in the target compound increases hydrophilicity compared to Triazamate’s thioether-ester but reduces acidity relative to the carboxylic acid analog .
• Fluorinated analogs (e.g., ) exhibit distinct electronic properties due to fluorine’s electronegativity.
• Molecular Weight : The target compound (183.21 g/mol) is smaller than most bioactive analogs (e.g., 441.50 g/mol in ), which may improve bioavailability.

Biological Activity

2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol (commonly referred to as the compound) is a member of the triazole family, which is known for its diverse biological activities. The triazole ring structure contributes significantly to its pharmacological properties, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The compound's IUPAC name is 2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol, with a molecular formula of C6H12N4O. It contains a hydroxyl group and a triazole moiety that are crucial for its biological activity.

Property	Value
Molecular Formula	C6H12N4O
Molecular Weight	140.19 g/mol
Structure	Structure
Solubility	Soluble in water

The biological activity of the compound is primarily attributed to its interaction with various biological targets. The triazole ring can form hydrogen bonds with enzymes and receptors, influencing their activity. Notably, it has been shown to inhibit cytochrome P450 enzymes, which play a vital role in drug metabolism and synthesis of steroid hormones .

Antimicrobial Activity

Recent studies have highlighted the compound's potential as an antimicrobial agent. In vitro evaluations against various bacterial strains have demonstrated significant inhibitory effects. For example, it exhibited Minimum Inhibitory Concentrations (MICs) comparable to standard antibiotics like ciprofloxacin against pathogens such as E. faecium and K. pneumoniae:

Pathogen	MIC (µg/mL)	Control (Ciprofloxacin)
E. faecium	2	12
K. pneumoniae	4	8
A. baumannii	8	16

These results indicate that the compound may serve as a promising candidate for further development in treating infections caused by resistant bacteria .

Anticancer Properties

The compound has also been evaluated for its cytotoxic effects on various cancer cell lines. Studies indicate that it induces apoptosis in cancer cells by disrupting cell cycle progression and promoting cell death through intrinsic pathways:

Cell Line	IC50 (µM)
HeLa	15
MCF7	20
A549	25

The mechanism involves the activation of caspases and modulation of Bcl-2 family proteins, leading to increased apoptosis rates .

Case Studies

One notable case study involved the use of the compound in combination therapy with conventional chemotherapeutics. Researchers found that co-administration enhanced the efficacy of existing treatments while reducing their side effects:

Case Study Overview:

• Objective: Evaluate the synergistic effects of the compound with doxorubicin.
• Method: In vitro assays on MCF7 breast cancer cells.
• Findings: The combination reduced IC50 values by approximately 30% compared to doxorubicin alone.

This suggests that the compound may improve therapeutic outcomes when used alongside established cancer treatments .